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Compound of Interest

Compound Name: 5-Hydroxy-1-methoxyxanthone

Cat. No.: B042490 Get Quote

Essential Safety and Handling Guide for 5-Hydroxy-
1-methoxyxanthone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Hydroxy-1-methoxyxanthone. Adherence to

these procedures is vital for ensuring personal safety and proper experimental conduct.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Hydroxy-1-methoxyxanthone is

provided below.[1]

Property Value

Molecular Formula C₁₄H₁₀O₄

Molecular Weight 242.23 g/mol

CAS Number 27770-13-4

Appearance Likely a powder, based on similar compounds[2]

Water Solubility Likely insoluble, based on similar compounds[2]
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Strict adherence to PPE protocols is essential to minimize exposure and ensure personal

safety when handling 5-Hydroxy-1-methoxyxanthone. The following table summarizes the

required personal protective equipment.[2][3][4][5]

Protection Type Recommended Equipment

Respiratory Protection
Dust respirator. Use in a well-ventilated area or

under a laboratory fume hood.[2][3]

Hand Protection Protective gloves (e.g., nitrile or vinyl).[2]

Eye Protection
Safety glasses. Chemical goggles should be

worn if there is a risk of splashing.[2][3]

Skin and Body Protection
Appropriate protective clothing, such as a lab

coat, to prevent skin exposure.[2][3]

Operational and Disposal Plans
Handling and Storage
Follow these step-by-step procedures for the safe handling of 5-Hydroxy-1-methoxyxanthone
in a laboratory setting.

Engineering Controls: Whenever possible, handle 5-Hydroxy-1-methoxyxanthone in a

laboratory fume hood to minimize inhalation exposure.[3][6]

Personal Protective Equipment (PPE) Donning: Before handling the compound, ensure all

required PPE is worn correctly as specified in the table above.

Handling Procedures:

Wash hands thoroughly after handling.[2][3]

Avoid contact with eyes, skin, and clothing.[2][3]

Prevent ingestion and inhalation of the substance.[2][3]

Keep the compound away from sources of ignition.[2][3]
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Avoid prolonged or repeated exposure.[3]

Storage:

Store in a tightly closed container, protected from air and light.[2]

Keep in a dry, cool, and well-ventilated place.[7]

Refrigerate or freeze for long-term storage.[2]

Spill Management
In the event of a spill, follow these steps:[2][3]

Evacuate: Clear the immediate area of all personnel.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Wear appropriate PPE. Sweep up the spilled solid material.[2][3]

Decontaminate: Place the swept material into a suitable, sealed container for disposal.[2][3]

The spill site may be decontaminated with a 10% caustic solution, if appropriate for the

surface.[2]

Dispose: Dispose of the container and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[2]

Waste Disposal
Proper disposal of 5-Hydroxy-1-methoxyxanthone and its waste is crucial to prevent

environmental contamination.[3]

Waste Collection: Place all waste material, including spilled substance and contaminated

disposables, into a suitable, clearly labeled container for chemical waste.[3][8]

Disposal Regulations: Dispose of the waste material in accordance with local and national

regulations for chemical waste.[3][8] Do not discharge into drains or dispose of with regular

trash.[9]
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Experimental Workflow and Safety Procedures
The following diagrams illustrate the general workflow for handling and disposal, as well as the

decision-making process for ensuring safety.
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Handling Workflow Spill Management Waste Disposal

Preparation:
Don PPE

Handling:
Use in Fume Hood

Storage:
Tightly Closed Container

Cleanup:
Wash Hands

Spill Occurs

Evacuate Area

Contain Spill
(with PPE)

Dispose as
Hazardous Waste

Collect Waste in
Labeled Container

Dispose via
Chemical Waste Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling 5-Hydroxy-1-
methoxyxanthone
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well-ventilated area?

Yes

STOP
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required PPE

No

Proceed with Experiment

Yes

STOP
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and safe location

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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